Metamidophos Metamidophos Methamidophos is a crystalline solid, technical product is off-white with a pungent odor. Used as an insecticide on a number of vegetables and on cotton. (EPA, 1998)
Methamidophos is an organic thiophosphate resulting from the N-deacylation of the proinsecticide acephate. It has a role as an acaricide, an agrochemical and an avicide. It is an organic thiophosphate, a phosphoramide and an organothiophosphate insecticide.
(±)-methamidophos, also known as monitor or tamaron, belongs to the class of organic compounds known as phosphoramidothioic-acid-o, s-diesters. These are organooxygen compounds containing a O, S-diester derivative of phosphoroamidothioic acid. They have the general structure RSP(=O)(OR')(NH2), where R, R' are organyl groups (±)-methamidophos exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, (±)-methamidophos is primarily located in the cytoplasm (±)-methamidophos can be converted into acephate (±)-methamidophos is a potentially toxic compound.
